1beta,3alpha,4beta-p-Menthane-3,8-diol
Overview
Description
1beta,3alpha,4beta-p-menthane-3,8-diol is a 1r,3t,4c-p-menthane-3,8-diol.
Scientific Research Applications
1. Synthesis and Molecular Properties
1beta,3alpha,4beta-p-Menthane-3,8-diol has been the focus of research for its synthesis and molecular properties. Studies have shown that it can be synthesized from citronellal, a natural resource, using environmentally friendly methods. For example, Cheng et al. (2009) developed a clean process for synthesizing p-menthane-3,8-diols from citronellal in CO2-H2O medium, enhancing the reaction rate significantly compared to traditional methods (Cheng et al., 2009). Additionally, Yuasa and Tsuruta (2000) reported a practical and efficient synthesis method for diastereomeric repellents of p-menthane-3,8-diol (Yuasa & Tsuruta, 2000).
2. Biological and Pharmacological Activities
Research has explored the biological activities of 1beta,3alpha,4beta-p-Menthane-3,8-diol and its derivatives. For instance, Mafu et al. (2016) discussed the environmentally friendly synthesis of para-menthane-3,8-diol from natural citronellal oil and its subsequent acylation, highlighting its potential applications in various fields (Mafu et al., 2016). Furthermore, studies like that of Ndom et al. (2006) have isolated compounds related to 1beta,3alpha,4beta-p-Menthane-3,8-diol from natural sources, contributing to our understanding of their chemical and biological properties (Ndom et al., 2006).
3. Chemical Analysis and Modeling
The chemical analysis and modeling of 1beta,3alpha,4beta-p-Menthane-3,8-diol and its derivatives have been topics of research as well. Casanovas et al. (2001) conducted a study on the calculated and experimental NMR chemical shifts of p-menthane-3,9-diols, combining molecular dynamics simulations and quantum mechanical calculations (Casanovas et al., 2001). Namba et al. (2001) also investigated the molecular dynamics simulations of amphiphilic p-menthan-3,9-diols, providing insights into their conformational properties (Namba et al., 2001).
properties
CAS RN |
107133-84-6 |
|---|---|
Molecular Formula |
C10H20O2 |
Molecular Weight |
172.26 g/mol |
IUPAC Name |
(1S,2S,5R)-2-(2-hydroxypropan-2-yl)-5-methylcyclohexan-1-ol |
InChI |
InChI=1S/C10H20O2/c1-7-4-5-8(9(11)6-7)10(2,3)12/h7-9,11-12H,4-6H2,1-3H3/t7-,8+,9+/m1/s1 |
InChI Key |
LMXFTMYMHGYJEI-VGMNWLOBSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@H]([C@H](C1)O)C(C)(C)O |
SMILES |
CC1CCC(C(C1)O)C(C)(C)O |
Canonical SMILES |
CC1CCC(C(C1)O)C(C)(C)O |
Other CAS RN |
107133-84-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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